Cas no 911305-49-2 (5-Bromo-3-(1H-pyrrol-2-yl)-1H-indazole)

• Product Name: 5-Bromo-3-(1H-pyrrol-2-yl)-1H-indazole
• CAS No: 911305-49-2
• MF: C₁₁H₈BrN₃
• MW: 262.105320930481
• MDL: MFCD13177080
• CID: 1040495
• PubChem ID: 135703863
• Update Time: 2025-10-29

5-Bromo-3-(1H-pyrrol-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(1H-pyrrol-2-yl)-1H-indazole
• DTXSID40735783
• F17843
• PEAWIFZFXZVZHS-UHFFFAOYSA-N
• 1H-Indazole, 5-bromo-3-(1H-pyrrol-2-yl)-
• 5-Bromo-3-(2H-pyrrol-2-ylidene)-2,3-dihydro-1H-indazole
• 911305-49-2
• A860601
• SCHEMBL758466
• HS-8846
• DB-368471

• MDL： MFCD13177080
• Inchi： 1S/C11H8BrN3/c12-7-3-4-9-8(6-7)11(15-14-9)10-2-1-5-13-10/h1-6,13H,(H,14,15)
• InChI Key： PEAWIFZFXZVZHS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1=CC=CN1)=NN2

Computed Properties

• Exact Mass: 260.99016g/mol
• Monoisotopic Mass: 260.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.5Ų

Additional information on 5-Bromo-3-(1H-pyrrol-2-yl)-1H-indazole

Comprehensive Overview of 5-Bromo-3-(1H-pyrrol-2-yl)-1H-indazole (CAS No. 911305-49-2)

5-Bromo-3-(1H-pyrrol-2-yl)-1H-indazole (CAS No. 911305-49-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the indazole family, which is known for its diverse biological activities. The presence of a bromine atom and a pyrrole moiety in its structure makes it a valuable intermediate for the synthesis of more complex molecules, particularly in drug discovery and development.

In recent years, the demand for 5-Bromo-3-(1H-pyrrol-2-yl)-1H-indazole has increased, driven by its potential role in targeting various biological pathways. Researchers are particularly interested in its application as a kinase inhibitor, a class of compounds that play a crucial role in regulating cellular processes. Kinase inhibitors are widely studied for their therapeutic potential in treating diseases such as cancer, inflammation, and neurodegenerative disorders. The indazole core of this compound provides a scaffold for further modifications, enabling the development of novel therapeutics with enhanced efficacy and selectivity.

One of the key advantages of 5-Bromo-3-(1H-pyrrol-2-yl)-1H-indazole is its versatility in chemical synthesis. The bromine substituent allows for facile functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry. Additionally, the pyrrole ring offers opportunities for hydrogen bonding and π-π stacking interactions, which are critical for molecular recognition in biological systems. These properties make the compound a promising candidate for fragment-based drug design, a strategy that has gained traction in modern drug discovery.

The growing interest in 5-Bromo-3-(1H-pyrrol-2-yl)-1H-indazole is also reflected in its frequent appearance in scientific literature and patent applications. Researchers are exploring its potential as a probe molecule for studying enzyme mechanisms or as a ligand for protein targets. Its ability to modulate protein-protein interactions further expands its utility in chemical biology. Moreover, the compound's stability under physiological conditions makes it suitable for in vitro and in vivo studies, addressing a common challenge in preclinical research.

From a commercial perspective, 5-Bromo-3-(1H-pyrrol-2-yl)-1H-indazole is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its synthesis typically involves multi-step organic reactions, with careful optimization to ensure high purity and yield. Quality control measures, such as HPLC and NMR analysis, are essential to confirm the identity and purity of the compound, ensuring reliable results in downstream applications.

In conclusion, 5-Bromo-3-(1H-pyrrol-2-yl)-1H-indazole (CAS No. 911305-49-2) represents a valuable tool in the arsenal of medicinal chemists and biologists. Its unique structural features, combined with its potential applications in drug discovery and chemical biology, underscore its importance in contemporary research. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and diagnostic tools.